Cas no 6122-91-4 (1-[(2-nitrophenyl)sulfonyl]-4-(pyridin-2-yl)piperazine)

1-[(2-nitrophenyl)sulfonyl]-4-(pyridin-2-yl)piperazine structure
6122-91-4 structure
Product Name:1-[(2-nitrophenyl)sulfonyl]-4-(pyridin-2-yl)piperazine
CAS No:6122-91-4
MF:C15H16N4O4S
MW:348.376941680908
CID:1626106
PubChem ID:701155
Update Time:2025-04-21

1-[(2-nitrophenyl)sulfonyl]-4-(pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-[(2-nitrophenyl)sulfonyl]-4-(pyridin-2-yl)piperazine
    • 1-(2-Nitro-benzenesulfonyl)-4-pyridin-2-yl-piperazine
    • piperazine, 1-[(2-nitrophenyl)sulfonyl]-4-(2-pyridinyl)-
    • [fluoro(methoxy)phosphoryl]oxymethane
    • DTXSID30976729
    • 1-[(2-nitrophenyl)sulfonyl]-4-(2-pyridinyl)piperazine
    • STK120677
    • CS-0320456
    • MFCD01985326
    • Oprea1_184930
    • Oprea1_020848
    • AKOS000608558
    • AKOS005109689
    • MLS001183891
    • SR-01000526686-1
    • CBMicro_046459
    • 2-NITRO-1-((4-(2-PYRIDYL)PIPERAZINYL)SULFONYL)BENZENE
    • 1-(2-nitrophenyl)sulfonyl-4-pyridin-2-ylpiperazine
    • MS-7767
    • 1-((2-Nitrophenyl)sulfonyl)-4-(pyridin-2-yl)piperazine
    • CHEMBL1533569
    • 6122-91-4
    • BIM-0046398.P001
    • HMS2827P21
    • SMR000502340
    • 1-[(2-NITROPHENYL)SULFONYL]-4-(2-PYRIDYL)PIPERAZINE
    • SR-01000526686
    • 309277-86-9
    • 1-(2-nitrobenzenesulfonyl)-4-(pyridin-2-yl)piperazine
    • 1-(2-Nitrobenzene-1-sulfonyl)-4-(pyridin-2-yl)piperazine
    • Inchi: 1S/C15H16N4O4S/c20-19(21)13-5-1-2-6-14(13)24(22,23)18-11-9-17(10-12-18)15-7-3-4-8-16-15/h1-8H,9-12H2
    • InChI Key: PJFNKTAOOHZYRB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N1CCN(C2C=CC=CN=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 348.08938
  • Monoisotopic Mass: 348.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.421
  • Boiling Point: 567.3°C at 760 mmHg
  • Flash Point: 296.9°C
  • Refractive Index: 1.64
  • PSA: 96.65
  • LogP: 1.35680
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD